N-(2-methoxyphenethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H20N2O3S/c1-23-15-6-3-2-5-13(15)8-9-19-17(21)14-11-20(12-14)18(22)16-7-4-10-24-16/h2-7,10,14H,8-9,11-12H2,1H3,(H,19,21)
• InChI Key: NPNMUQSQUMTOJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2CN(C2)C(=O)C3=CC=CS3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1286711-07-6

Description

N-(2-methoxyphenethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N2O3S and its molecular weight is 344.43. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Synthetic Pathways and Chemical Transformations

Researchers have developed novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, leading to the synthesis of derivatives like thieno[2,3-d]pyrimidin-4(3H)-one and thieno[2,3-d][1,3]oxazin-4-one, which could have implications for the synthesis of compounds related to N-(2-methoxyphenethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (Pokhodylo et al., 2010).

Biological Activities and Applications

Studies on thiophene-3-carboxamide derivatives have shown antibacterial and antifungal activities, highlighting the compound's potential as a lead structure for the development of new antimicrobial agents. The structural features, such as the coplanarity of the m-toluidine and p-toluidine rings with their respective thiophene rings, play a critical role in their biological activity (Vasu et al., 2005).

Anticancer Potential

A series of thiourea compounds bearing the 3-(4-methoxyphenyl)azetidine moiety were designed and synthesized, demonstrating potent in vitro anticancer activity against various human cancer cell lines. This suggests that modifications to the this compound structure could yield promising anticancer agents (Parmar et al., 2021).

Supramolecular Chemistry and Material Science Applications

The compound's potential extends into supramolecular chemistry, where derivatives such as N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide exhibit novel organizational motifs. These structural arrangements suggest a role in the development of new materials with specific optical or electronic properties (Lightfoot et al., 1999).